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Compound of Interest

Compound Name: SB 242084

Cat. No.: B1662498 Get Quote

For researchers and drug development professionals, ensuring the safe handling and disposal

of investigational compounds like SB 242084 is paramount to maintaining a secure laboratory

environment. While a specific, official Safety Data Sheet (SDS) with detailed disposal

instructions for SB 242084 is not readily available in the public domain, this guide provides a

comprehensive set of procedures based on the compound's known properties and general best

practices for chemical waste management in a laboratory setting.

SB 242084 is a potent and selective 5-HT2C receptor antagonist used in scientific research.[1]

[2][3] Due to its biological activity, it should be handled as a potentially hazardous substance.

The following procedures are designed to provide essential, immediate safety and logistical

information for its proper disposal.

Chemical and Physical Properties
A clear understanding of the compound's properties is the first step in safe handling and

disposal.
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Property Value

IUPAC Name
6-chloro-5-methyl-N-{6-[(2-methylpyridin-3-

yl)oxy]pyridin-3-yl}indoline-1-carboxamide

Molecular Formula C21H19ClN4O2

Molar Mass 394.86 g/mol

Form Solid

Solubility Soluble in DMSO to 50 mM

Storage Store at -20°C under desiccating conditions.

Step-by-Step Disposal Procedures
The proper disposal of SB 242084, whether in solid form or in solution, requires adherence to

institutional and local regulations for hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling SB 242084, always wear appropriate

PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Disposal of Solid (Neat) Compound:

Waste Collection: Collect any unused or waste SB 242084 solid in a clearly labeled, sealed

container. The label should include the chemical name ("SB 242084"), the approximate

amount, and the date.

Waste Stream: This container should be designated for "hazardous chemical waste" or

"biologically active compounds" according to your institution's waste management

guidelines.

Do Not: Do not dispose of solid SB 242084 in regular trash or down the drain.
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3. Disposal of Solutions:

Solvent Considerations: SB 242084 is often dissolved in solvents like DMSO for

experimental use. The disposal method must account for both the compound and the

solvent.

Aqueous Solutions: If a very dilute aqueous solution is generated, consult your institution's

safety officer. Direct drain disposal is generally not recommended for biologically active

compounds.

Organic Solvent Solutions (e.g., DMSO):

Collect all waste solutions containing SB 242084 in a designated, sealed, and properly

labeled waste container for "halogenated" or "non-halogenated" organic solvent waste,

depending on the solvent used and your institution's waste streams. The label must clearly

state the contents, including "SB 242084" and the solvent (e.g., "DMSO").

If the solvent is DMSO, be aware of its ability to penetrate the skin and carry dissolved

substances with it. Handle with extreme care.

4. Decontamination of Labware:

Glassware and Equipment: Any labware that has come into contact with SB 242084 should

be decontaminated.

Rinse the contaminated items with a suitable solvent (one that dissolves SB 242084 and

is compatible with the labware material). Collect this rinse as hazardous waste.

After the initial rinse, wash the labware thoroughly with soap and water.

Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Collect the absorbent material in a sealed container, label it as hazardous waste

containing SB 242084, and dispose of it according to institutional protocols.

5. Final Disposal:
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All labeled hazardous waste containers should be stored in a designated, secure area until

they are collected by your institution's environmental health and safety (EHS) department or

a licensed hazardous waste disposal contractor.

Experimental Workflow for Disposal
To provide a clear, visual guide for the disposal process, the following diagram outlines the

decision-making and procedural steps for handling SB 242084 waste.
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Caption: Disposal workflow for SB 242084.

By following these procedures and the accompanying workflow, researchers can ensure the

safe and compliant disposal of SB 242084, thereby protecting themselves, their colleagues,

and the environment. Always prioritize consulting your institution's specific safety guidelines

and EHS department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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